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Compound of Interest

Compound Name: Bromperidol-d4-1

Cat. No.: B12413783

Bromperidol-d4: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Bromperidol-d4, a
deuterated analog of the antipsychotic drug Bromperidol. It details its primary application in
research as an internal standard for quantitative analyses, presents its key chemical and
physical properties, and outlines a representative experimental protocol for its use in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Core Concepts: The Role of Deuterated Standards
in Analytical Chemistry

Stable isotope-labeled internal standards, such as Bromperidol-d4, are crucial tools in modern
analytical chemistry, particularly in the field of pharmacokinetics and therapeutic drug
monitoring. The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen,
results in a compound that is chemically identical to the parent drug but has a higher molecular
weight. This mass difference allows for its distinct detection by a mass spectrometer.

The primary advantage of using a deuterated internal standard is its ability to compensate for
variations that can occur during sample preparation and analysis. Because the internal
standard behaves almost identically to the analyte (the substance being measured) during
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extraction, chromatography, and ionization, any loss of analyte during these steps is mirrored

by a proportional loss of the internal standard. This allows for more accurate and precise

quantification of the analyte.

Bromperidol-d4: Properties and Specifications

Bromperidol-d4 is the deuterated form of Bromperidol, a typical antipsychotic of the

butyrophenone class. While a specific Certificate of Analysis with isotopic purity was not

publicly available, the following tables summarize the key chemical and physical properties of

Bromperidol-d4 and its parent compound, Bromperidol, based on information from various

chemical suppliers and databases.

Table 1. Chemical and Physical Properties of Bromperidol-d4

Property

Value

Chemical Name

4-[4-(4-Bromophenyl)-4-hydroxy-1-piperidinyl-
d4]-1-(4-fluorophenyl)-1-butanone

Synonyms Bromperidol-d4, R 11333-d4

CAS Number 1216919-75-3

Molecular Formula C21H19D4BrFNO:2

Molecular Weight 424.34 g/mol

Appearance Solid (form may vary)

Purity Typfcally >98% (Isotopic Purity data not
available)

Storage -20°C recommended

Table 2: Chemical and Physical Properties of Bromperidol
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Property Value

) 4-[4-(4-Bromophenyl)-4-hydroxypiperidin-1-yl]-1-
Chemical Name
(4-fluorophenyl)butan-1-one

Synonyms Bromperidol, Impromen, Tesoprel
CAS Number 10457-90-6

Molecular Formula C21H23BrFNO:2

Molecular Weight 420.32 g/mol

Appearance White to off-white crystalline powder
Melting Point 155-158 °C

Solubility Soluble in methanol and chloroform

Primary Use in Research: Internal Standard for
Quantitative Analysis

The primary and most critical use of Bromperidol-d4 in a research setting is as an internal
standard for the quantitative analysis of Bromperidol in biological matrices such as plasma,
serum, and whole blood. This is most commonly achieved using Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

The workflow for such an analysis is depicted in the following diagram:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Biological Sample
(e.g., Plasma)

:

Spike with
Bromperidol-d4 (IS)

:

Protein Precipitation &

Liquid-Liquid or Solid-Phase Extraction

:

Evaporation of Solvent

l

Reconstitution in
Mobile Phase

LC-MS/M$ Analysis

Liquid Chromatography
(Separation)

'

Tandem Mass Spectrometry
(Detection & Quantification)

Data Processing

Peak Area Integration

l

Calculate Peak Area Ratio
(Analyte / 1S)

:

Quantification using
Calibration Curve

Workflow for Quantitative Analysis of Bromperidol using Bromperidol-d4
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Mechanism of Action of Bromperidol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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